Cas no 26930-17-6 (Benzamide,4-chloro-N-ethyl-)

• Product Name: Benzamide,4-chloro-N-ethyl-
• CAS No: 26930-17-6
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 264061
• PubChem ID: 101292
• Update Time: 2025-04-19

Benzamide,4-chloro-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-chloro-N-ethyl-
• 4-Chloro-N-ethylbenzamide
• 4-Chlor-benzoesaeure-aethylamid
• 4-Chlor-N-aethylbenzamid
• 4-Chlor-N-ethylbenzamid
• 4-Chlor-N-ethyl-benzamid
• 4-chloro-benzoic acid ethylamide
• AC1L2QIT
• AC1Q5E4S
• AN-329
• ARONIS013109
• Benzamide, p-chloro-N-ethyl-
• N-Ethyl-p-chlor-benzamid
• NSC405478
• p-chlorobenzoylethylamide
• SureCN4146583
• 26930-17-6
• CS-0450319
• N-(ethyl)-4-chlorobenzamide
• AI3-14143
• DTXSID20181426
• 4-Chlorobenzamide, N-ethyl-
• Benzamide, 4-chloro-N-ethyl-
• NSC 405478
• TXRYLYLDCHDRSJ-UHFFFAOYSA-N
• MS-0262
• AKOS000504094
• BBA93017
• 4-chloro-N-ethyl-benzamide
• AN-329/11633880
• SCHEMBL4146583
• NSC-405478
• DB-128912
• STL071217

• Inchi： 1S/C9H10ClNO/c1-2-11-9(12)7-3-5-8(10)6-4-7/h3-6H,2H2,1H3,(H,11,12)
• InChI Key： TXRYLYLDCHDRSJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NCC)=O

Computed Properties

• Exact Mass: 183.0452
• Monoisotopic Mass: 183.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.16
• Boiling Point: 322.7°Cat760mmHg
• Flash Point: 149°C
• Refractive Index: 1.536
• PSA: 29.1
• LogP: 2.48060